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Compound of Interest

Compound Name: Tetracosane-d50

Cat. No.: B106040 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

deuterated tetracosane (n-tetracosane-d₅₀). It is intended to be a valuable resource for

researchers, scientists, and professionals in drug development who utilize this isotopically

labeled compound in their work. This document summarizes key quantitative data, outlines

relevant experimental methodologies, and presents logical workflows through diagrams.

Deuterated tetracosane, with the chemical formula C₂₄D₅₀, is a saturated hydrocarbon in which

all 50 hydrogen atoms have been replaced by their heavier isotope, deuterium.[1][2] This

isotopic substitution imparts unique physical and spectroscopic properties that make it an

invaluable tool in various analytical and research applications, particularly as an internal

standard for mass spectrometry.[2][3]

Core Physical and Chemical Properties
The substitution of hydrogen with deuterium atoms results in a molecule with a higher

molecular weight and subtle differences in its physical characteristics compared to its non-

deuterated counterpart, n-tetracosane (C₂₄H₅₀).[2] These differences, though slight, are

significant in analytical applications.
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Property Value Non-Deuterated Value

Chemical Formula C₂₄D₅₀[1][2] C₂₄H₅₀[4]

CAS Number 16416-32-3[1][2][5] 646-31-1[6]

Molecular Weight 388.96 g/mol [1][5] 338.664 g/mol [7]

Melting Point 49-52 °C[1][5] 48-54 °C[7][8]

Boiling Point 391 °C[1][5] 391.4 °C[7][8]

Density 0.915 g/cm³[1] ~0.799 g/cm³ (solid at 20°C)[8]

Isotopic Purity Typically ≥98 atom % D[5][6] N/A

Appearance Colorless to white solid[1][2] Colorless, waxy crystals[7]

Solubility
Insoluble in water; soluble in

organic solvents[2]

Insoluble in water; very soluble

in benzene, toluene, ether;

soluble in alcohol[7]

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties of deuterated

tetracosane are not extensively detailed in publicly available literature. However, standard

methodologies for determining the properties of solid organic compounds are applicable.

Melting Point Determination
The melting point of deuterated tetracosane can be determined using a standard melting point

apparatus (e.g., capillary tube method).

Sample Preparation: A small amount of the crystalline deuterated tetracosane is placed into

a capillary tube, which is then sealed at one end.

Apparatus Setup: The capillary tube is placed in the heating block of a melting point

apparatus.

Heating and Observation: The sample is heated at a controlled rate. The temperature at

which the substance begins to melt (onset) and the temperature at which it is completely
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liquid (clear point) are recorded. The melting range is reported.

Gas Chromatography-Mass Spectrometry (GC-MS) for
Purity and Identification
GC-MS is a critical technique for confirming the chemical purity and identity of deuterated

tetracosane, as well as its isotopic enrichment.

Sample Preparation: A dilute solution of deuterated tetracosane is prepared in a high-purity

organic solvent (e.g., hexane or dichloromethane).[3]

GC Separation: A small volume of the solution is injected into a gas chromatograph equipped

with a suitable capillary column (e.g., HP-5MS).[3] The oven temperature is programmed to

ramp up, allowing for the separation of the analyte from any potential impurities.[3]

MS Detection: As the compound elutes from the GC column, it enters the mass

spectrometer. Electron ionization (EI) is a common method used to fragment the molecule.[3]

The mass spectrometer then separates the resulting ions based on their mass-to-charge

ratio, producing a mass spectrum. The molecular ion peak (M+) will be shifted by +50 mass

units compared to non-deuterated tetracosane, confirming the high level of deuteration.[5]

Key Applications and Workflows
The primary application of deuterated tetracosane is as an internal standard in quantitative

analysis, particularly for long-chain hydrocarbons, using GC-MS.[3][9] Its chemical and physical

similarity to the corresponding non-deuterated analytes ensures that it behaves similarly during

sample preparation and analysis, thus correcting for variations and improving the accuracy and

precision of quantification.[3]

Workflow for Use as an Internal Standard in GC-MS
The following diagram illustrates the typical workflow for using deuterated tetracosane as an

internal standard for the quantification of a target analyte in a complex sample matrix.

Sample Collection
(e.g., biological fluid, environmental sample)

Internal Standard Spiking
(add known amount of deuterated tetracosane)

 Sample Preparation
(e.g., liquid-liquid extraction, solid-phase extraction)

 GC-MS Analysis
(separation and detection)

 Data Analysis & Quantification
(ratio of analyte to internal standard)

 Final Concentration
of Analyte
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Caption: Workflow for quantitative analysis using deuterated tetracosane as an internal

standard.

General Synthesis and Purification of Deuterated
Alkanes
The synthesis of perdeuterated alkanes like tetracosane-d₅₀ typically involves isotopic

exchange reactions. A simplified representation of the synthesis and subsequent purification is

shown below.

Starting Material
(n-tetracosane or precursor)

Catalytic H/D Exchange
(Deuterium gas (D₂) over a metal catalyst)

Crude Deuterated Tetracosane

Purification
(e.g., recrystallization, chromatography)

High-Purity Deuterated Tetracosane

Quality Control
(GC-MS, NMR for purity and isotopic enrichment)
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Caption: General synthesis and purification workflow for deuterated tetracosane.

Spectroscopic Properties
The primary spectroscopic differences between deuterated and non-deuterated tetracosane

arise from the difference in mass and vibrational frequencies of the C-D versus C-H bonds.[10]

Infrared (IR) and Raman Spectroscopy: The C-D stretching and bending vibrations occur at

lower frequencies (wavenumbers) than the corresponding C-H vibrations. This shift provides

a clear spectroscopic signature for deuteration.

Nuclear Magnetic Resonance (NMR) Spectroscopy: In ¹H NMR, the signals corresponding to

the protons in non-deuterated tetracosane would be absent in a fully deuterated sample. In

¹³C NMR, the coupling between carbon and deuterium (C-D) results in different splitting

patterns and potentially slight shifts compared to the protonated analog.[11]

Conclusion
Deuterated tetracosane is a critical tool for researchers requiring high precision and accuracy in

the quantitative analysis of long-chain hydrocarbons and related molecules. Its physical

properties are very similar to its non-deuterated counterpart, allowing it to serve as an ideal

internal standard. The distinct spectroscopic signature of the C-D bond allows for

straightforward confirmation of its identity and isotopic purity. This guide provides a

foundational understanding of the key physical properties and common applications of this

important isotopically labeled compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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